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Abstract
This technical guide provides a comprehensive overview of 3-cyclopropyl-1H-pyrazol-5-
amine (CAS No. 175137-46-9), a critical heterocyclic building block for researchers, chemists,

and drug development professionals. The document details its commercial availability from key

global suppliers, outlines crucial quality specifications, and presents a robust workflow for

procurement and analytical verification. By integrating field-proven insights with technical data,

this guide serves as an essential resource for ensuring the quality and consistency of this

important chemical intermediate in a research and development setting.

Introduction: The Significance of 3-cyclopropyl-1H-
pyrazol-5-amine
3-cyclopropyl-1H-pyrazol-5-amine, also known by synonyms such as 5-Amino-3-cyclopropyl-

1H-pyrazole, is a bifunctional molecule featuring a reactive amine group and a stable pyrazole

core.[1][2][3] Its unique structure makes it a valuable precursor in medicinal chemistry and

materials science. The pyrazole scaffold is a "privileged structure," frequently appearing in

molecules designed to interact with biological targets.[4] Specifically, this compound has been
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utilized in the synthesis of kinase inhibitors and other potential therapeutic agents, highlighting

its importance in drug discovery pipelines.[5][6][7]

Given its role as a foundational building block, sourcing 3-cyclopropyl-1H-pyrazol-5-amine of

verifiable quality is paramount to the success and reproducibility of subsequent research. This

guide addresses the practical challenges of procurement, from identifying reliable suppliers to

implementing a rigorous in-house quality control (QC) process.

Key Identifiers:

IUPAC Name: 5-cyclopropyl-1H-pyrazol-3-amine[8]

CAS Number: 175137-46-9[1][2][9]

Molecular Formula: C₆H₉N₃[8][10]

Molecular Weight: 123.16 g/mol [1][8]

Commercial Availability and Supplier Overview
3-cyclopropyl-1H-pyrazol-5-amine is readily available from a range of chemical suppliers who

cater to the research and bulk chemical markets. These suppliers can be broadly categorized

into large-scale manufacturers/distributors and specialized boutique chemical providers. While

larger suppliers often offer extensive documentation and robust supply chains, smaller

suppliers may provide greater flexibility in custom packaging or synthesis.

The following table summarizes prominent suppliers offering this compound. Purity levels are

typically in the 95-97% range, which is suitable for most R&D applications, though higher purity

grades may be available upon request.
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Supplier
Product
Number
(Example)

Purity
Available
Quantities

Key Features

Sigma-Aldrich

(Merck)
775630 Quality Level 100 5g

Extensive

documentation

(CoA, SDS),

strong global

distribution.[1]

ChemShuttle 102136 95%
100g, 250g,

500g, 1kg

Specializes in

heterocyclic

building blocks

for drug

development.

Oakwood

Chemical
017103 Not specified

Custom

packaging

Focus on

reagents for

synthesis.[9]

TCI Chemicals C3330 >97.0% (T) 1g, 5g

Strong presence

in the academic

and research

market.

Amerigo

Scientific
CBB1098681ATL 95% Inquire

Distributor

serving the life

sciences sector.

[10]

Santa Cruz

Biotechnology
sc-281504 Not specified Inquire

Provides lot-

specific

Certificate of

Analysis.[2]

Note: Availability, pricing, and product numbers are subject to change. Always consult the

supplier's website for the most current information.

Quality Specifications and Analytical Verification
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Sourcing a chemical is only the first step; verifying its identity and purity is critical for

experimental integrity. The supplier's Certificate of Analysis (CoA) is the primary document for

this assessment, but independent verification is a cornerstone of good laboratory practice.

Interpreting the Certificate of Analysis (CoA)
A typical CoA from a reputable supplier will provide lot-specific data.[11] Key parameters to

scrutinize include:

Purity: Usually determined by High-Performance Liquid Chromatography (HPLC) or Gas

Chromatography (GC). For this compound, a purity of ≥95% is standard for research use.

Identity Confirmation: Methods like Nuclear Magnetic Resonance (¹H NMR) and Mass

Spectrometry (MS) confirm the molecular structure and weight.

Appearance: Often described as a light beige powder or liquid.[1][11]

Physical Constants: Properties like melting point, or for liquids, density (approx. 1.159 g/mL

at 25 °C) and refractive index (n20/D approx. 1.566) can serve as quick identity checks.[1]

Recommended In-House QC Protocol
Upon receipt of a new batch, a streamlined in-house verification process is essential to prevent

costly errors downstream.

Step-by-Step Protocol for QC Sample Preparation:

Sample Retrieval: Under a fume hood and using appropriate Personal Protective Equipment

(PPE), carefully retrieve ~5-10 mg of the supplied 3-cyclopropyl-1H-pyrazol-5-amine.

Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d₆) is a suitable solvent for ¹H NMR

analysis due to its ability to dissolve the compound and exchange with the amine and

pyrazole N-H protons, making them visible in the spectrum. For LC-MS, a mixture of

acetonitrile and water is a common mobile phase.

NMR Sample Preparation:
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Dissolve ~5 mg of the compound in 0.6-0.7 mL of DMSO-d₆ in a standard 5 mm NMR

tube.

Cap the tube and vortex gently until the solid is fully dissolved. .

LC-MS Sample Preparation:

Create a stock solution by dissolving ~1 mg of the compound in 1 mL of a 1:1

acetonitrile/water mixture.

Perform a serial dilution to a final concentration of approximately 10-50 µg/mL.

Transfer the final solution to an appropriate autosampler vial.

Analysis: Acquire ¹H NMR and LC-MS data. Compare the resulting spectra against reference

data or the structure's known chemical shifts and expected mass-to-charge ratio (m/z for

[M+H]⁺ ≈ 124.09).

Procurement and Quality Control Workflow
A structured procurement process minimizes risks associated with chemical quality. The

workflow should be a self-validating system that ensures only qualified material enters the

laboratory inventory.

The following diagram illustrates an effective workflow for sourcing and qualifying critical

chemical reagents.
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Procurement Phase

Quality Control Phase

1. Identify Research Need

2. Vet Suppliers
(Reputation, Documentation)

3. Request Quote & CoA

4. Place Purchase Order

5. Receive & Quarantine
(Log Lot Number)

6. In-House QC
(NMR, LC-MS)

7. Compare Data
to CoA & Reference

Pass/Fail Decision

Release to Inventory

Pass

Reject & Contact Supplier

Fail

Click to download full resolution via product page

Caption: Procurement and In-House Quality Control Workflow.
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Safe Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of 3-cyclopropyl-1H-
pyrazol-5-amine and ensuring laboratory safety.

Hazard Identification: The compound is classified as causing skin irritation (H315) and

serious eye irritation (H319).[12][13]

Personal Protective Equipment (PPE): Always wear protective gloves, safety glasses or

goggles, and a lab coat.[13][14] Work should be conducted in a well-ventilated area or a

chemical fume hood.[14]

Storage Conditions: Store the compound in a tightly sealed container in a dry, cool, and well-

ventilated place.[14][15] Recommended storage temperatures are often between 2-8°C.

Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Do not allow it to enter the sewer system.

Conclusion
3-cyclopropyl-1H-pyrazol-5-amine is an indispensable building block in modern chemical

research, particularly in the realm of drug discovery. Its commercial availability is robust, but

this accessibility necessitates a diligent approach to procurement and quality validation. By

implementing the structured workflow, analytical protocols, and safety measures outlined in this

guide, researchers can ensure the integrity of their starting materials, leading to more reliable

and reproducible scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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